![molecular formula C7H6N2O4 B188596 N-(2-hydroxy-5-nitrophenyl)formamide CAS No. 70886-35-0](/img/structure/B188596.png)
N-(2-hydroxy-5-nitrophenyl)formamide
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Overview
Description
N-(2-hydroxy-5-nitrophenyl)formamide, also known as HNPF, is a chemical compound that has been widely used in scientific research. It is a yellow crystalline powder with a molecular formula of C7H6N2O4. HNPF is a versatile compound that has been used in a variety of research applications due to its unique properties. In
Scientific Research Applications
N-(2-hydroxy-5-nitrophenyl)formamide has been widely used in scientific research due to its unique properties. It has been used as a reagent in the synthesis of various organic compounds. This compound has also been used as a fluorescent probe for the detection of metal ions. In addition, this compound has been used in the development of new materials such as metal-organic frameworks.
Mechanism of Action
The mechanism of action of N-(2-hydroxy-5-nitrophenyl)formamide is not fully understood. However, it has been suggested that this compound may act as a nucleophile and form covalent bonds with proteins and other biomolecules. This interaction may result in changes in the structure and function of these biomolecules.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of acetylcholinesterase, an enzyme that is involved in the breakdown of the neurotransmitter acetylcholine. This compound has also been shown to have antioxidant properties and may protect cells from oxidative stress.
Advantages and Limitations for Lab Experiments
N-(2-hydroxy-5-nitrophenyl)formamide has several advantages for lab experiments. It is a relatively stable compound that can be easily synthesized in a laboratory setting. This compound is also a fluorescent probe, which makes it useful for the detection of metal ions. However, this compound has some limitations. It is a toxic compound and must be handled with care. In addition, this compound may react with other compounds in a complex mixture, which may make it difficult to isolate and study.
Future Directions
There are several future directions for the use of N-(2-hydroxy-5-nitrophenyl)formamide in scientific research. One potential application is in the development of new materials such as metal-organic frameworks. This compound may also be used as a fluorescent probe for the detection of other biomolecules. In addition, further research is needed to fully understand the mechanism of action of this compound and its potential applications in medicine and biotechnology.
Conclusion
This compound is a versatile compound that has been widely used in scientific research. It has been used as a reagent in the synthesis of various organic compounds, a fluorescent probe for the detection of metal ions, and in the development of new materials such as metal-organic frameworks. This compound has several advantages for lab experiments, but also has some limitations. Future research is needed to fully understand the potential applications of this compound in medicine and biotechnology.
Properties
70886-35-0 | |
Molecular Formula |
C7H6N2O4 |
Molecular Weight |
182.13 g/mol |
IUPAC Name |
N-(2-hydroxy-5-nitrophenyl)formamide |
InChI |
InChI=1S/C7H6N2O4/c10-4-8-6-3-5(9(12)13)1-2-7(6)11/h1-4,11H,(H,8,10) |
InChI Key |
DBNAERXDKYYDSJ-UHFFFAOYSA-N |
SMILES |
C1=CC(=C(C=C1[N+](=O)[O-])NC=O)O |
Canonical SMILES |
C1=CC(=C(C=C1[N+](=O)[O-])NC=O)O |
70886-35-0 | |
Origin of Product |
United States |
Synthesis routes and methods
Procedure details
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